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Compound of Interest

Compound Name: (S)-1-Chloro-3-phenylpropan-2-ol
CAS No.: 406945-51-5
Cat. No.: B1486891

Get Quote

Technical Monograph: (S)-1-Chloro-3-
phenylpropan-2-ol

Identity, Synthesis, and Application in Chiral Drug
Development[1]

Abstract

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a high-value chiral halohydrin
intermediate used extensively in the asymmetric synthesis of pharmaceutical active ingredients
(APIs).[1] As a direct precursor to (S)-2-benzyloxirane, it serves as a critical "chiral pool"
molecule for constructing phenylpropanolamine backbones found in antiretrovirals,
antidepressants, and beta-adrenergic blockers.[1] This guide provides a definitive technical
reference on its physicochemical properties, biocatalytic synthesis via ketoreductases
(KREDS), analytical characterization, and downstream applications.[1]
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Part 1: Chemical Identity & Physicochemical
Properties

Accurate characterization is the bedrock of reproducible synthesis.[1] The following data
aggregates experimental values and calculated constants for the (S)-enantiomer.

Molecular Specifications

Property Specification

IUPAC Name (2S)-1-chloro-3-phenylpropan-2-ol
Common Name (S)-a-(Chloromethyl)benzeneethanol

CAS Number 406945-51-5 (S-isomer); 5396-65-6 (racemate)
Molecular Formula CoH11CIO

Molecular Weight 170.64 g/mol

Chiral Center C2 (Secondary Alcohol)

Appearance Clear to pale yellow oil or low-melting solid
Boiling Point 274°C (at 760 mmHgQ)

Density 1.152 g/cm3

Flash Point 122.4°C

Stereochemical Configuration

The (S)-configuration is defined by the hydroxyl group at the C2 position.[1] In the Cahn-Ingold-
Prelog (CIP) priority system:

e -OH (Priority 1)
e -CH2ClI (Priority 2: CI > C)

e -CH2Ph (Priority 3: C > H)

-H (Priority 4)
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With H in the rear, the sequence 1 —» 2 — 3 traces a counter-clockwise path, confirming the (S)
designation.[1]

Part 2: Strategic Synthesis: The Biocatalytic Route

While chemical resolution of racemates is possible, modern process chemistry favors
biocatalytic asymmetric reduction.[1] This route offers superior enantiomeric excess (ee >99%)
and atom economy compared to metal-catalyzed hydrogenation.[1]

Mechanism: Ketoreductase (KRED) Mediated Reduction

The synthesis targets the prochiral ketone 1-chloro-3-phenylpropan-2-one (CAS 937-38-2).[1]
Using an NADPH-dependent Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH), the
hydride transfer is stereoselective.[1]

Experimental Protocol (Bench Scale)

Reagents:

Substrate: 1-Chloro-3-phenylpropan-2-one (100 mM)[1]

Enzyme: Engineered KRED (e.g., Zygosaccharomyces rouxii variant or commercial KRED
screening kit)

Cofactor: NADP+ (1.0 mM)[1]

Recycling System: Glucose Dehydrogenase (GDH) + Glucose (or Isopropanol/ADH system)
[1]

Buffer: Potassium Phosphate (100 mM, pH 7.0)[1]
Workflow:
e Preparation: Dissolve the substrate in isopropanol (5% v/v) or DMSO to enhance solubility.

« Initiation: Add the substrate solution to the buffer containing the enzyme and cofactor
recycling system.[1]
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e Incubation: Stir at 30°C for 24 hours. Monitor pH and adjust with 1M NaOH if necessary to
maintain pH 7.0.[1]

o Extraction: Quench with ethyl acetate. Extract organic phase, dry over MgSOa, and
concentrate in vacuo.

« Purification: Flash chromatography (Hexane:EtOAc 8:2) if required, though biocatalysis often
yields high purity crude.[1]
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(Prochiral Ketone)

Click to download full resolution via product page

Figure 1: Biocatalytic cycle for the asymmetric reduction of the chloroketone precursor.[1]

Part 3: Applications in Drug Development

The primary utility of (S)-1-Chloro-3-phenylpropan-2-ol lies in its ability to form (S)-2-
benzyloxirane via intramolecular cyclization.[1] This epoxide is a versatile electrophile for
nucleophilic ring-opening reactions, retaining the chiral information established during the
reduction step.[1]

Key Transformation: Epoxide Formation

Treatment of the (S)-chlorohydrin with a base (e.g., NaOH, K2CO3) triggers an intramolecular
Williamson ether synthesis.[1][2]

» Stereochemistry: The alkoxide attacks the C1 carbon (bearing the CI).[1] Since the chiral
center (C2) acts as the nucleophile source and is not the site of substitution, the
configuration at C2 is retained.[1]

e Result: (S)-Chlorohydrin
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(S)-Epoxide.[1]
Target Classes
 Amphetamine Derivatives: Ring opening with amines yields chiral phenylpropanolamines.[1]

o HIV Protease Inhibitors: The benzyl-substituted backbone mimics the phenylalanine
transition state.[1]

» Beta-Blockers/SSRIs: While Dapoxetine typically uses a different route (naphthol coupling),
this intermediate provides access to structural analogs via the epoxide.[1]
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Figure 2: Downstream application workflow converting the halohydrin to active pharmaceutical
ingredients.

Part 4: Analytical Characterization

To ensure "Trustworthiness" in your workflow, the following analytical signatures must be
verified.

Nuclear Magnetic Resonance (NMR)
e Solvent: CDCIs

e H NMR (400 MH2):

o 0 7.15-7.35 (m, 5H): Aromatic protons (Phenyl group).[1]

[e]

0 3.98-4.05 (m, 1H): CH-OH (Chiral center methine).[1]

o

0 3.45-3.65 (dd, 2H): CH2-ClI (Deshielded by Chlorine).[1]

[¢]

0 2.80-2.95 (dd, 2H): Ph-CH2z (Benzylic protons).[1]

o

0 2.30 (br s, 1H): -OH (Exchangeable).

Chiral HPLC Method

e Column: Chiralcel OD-H or AD-H (Daicel).[1]

» Mobile Phase: Hexane : Isopropanol (90:10).[1]
e Flow Rate: 1.0 mL/min.[1]

e Detection: UV @ 210 nm or 254 nm.[1]

o Expected Result: Baseline separation of (S) and (R) enantiomers. The biocatalytic product
should show a single peak corresponding to the (S)-isomer (typically the second eluting peak
on OD-H, but standards must be run for confirmation).[1]

Part 5: Handling & Safety (MSDS Highlights)
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Signal Word:DANGER

Hazard Class Code Description
Acute Toxicity (Oral) H301 Toxic if swallowed.[1]
Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

Eye Damage/Irritation H319 o

Precautions:

Handle in a fume hood to avoid inhalation of vapors.[1]

Wear nitrile gloves and chemical safety goggles.[1]

In case of contact, wash immediately with soap and water.[1]

Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation or
hydrolysis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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